Cas no 1201633-58-0 (3-(3-Aminophenyl)-N-methylpropanamide hydrochloride)

3-(3-Aminophenyl)-N-methylpropanamide hydrochloride structure
1201633-58-0 structure
Product Name:3-(3-Aminophenyl)-N-methylpropanamide hydrochloride
CAS No:1201633-58-0
MF:C10H15ClN2O
MW:214.691901445389
CID:1076420
PubChem ID:44229292
Update Time:2025-04-20

3-(3-Aminophenyl)-N-methylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Aminophenyl)-N-methylpropanamide hydrochloride
    • 3-(3-aminophenyl)-N-methylpropanamide, chloride
    • AG-L-52461
    • ARONIS023837
    • ARONIS23749
    • CTK6I4311
    • SBB079913
    • 3-(3-Aminophenyl)-N-methylpropanamide HCl
    • DTXSID80657975
    • F73678
    • BYB63358
    • AKOS005110917
    • 3-(3-Aminophenyl)-N-methylpropanamide--hydrogen chloride (1/1)
    • CS-0338776
    • BS-49430
    • 3-(3-aminophenyl)-N-methylpropanamide;hydrochloride
    • 3-(3-Aminophenyl)-N-methylpropanamidehydrochloride
    • 1201633-58-0
    • MDL: MFCD12195864
    • Inchi: 1S/C10H14N2O.ClH/c1-12-10(13)6-5-8-3-2-4-9(11)7-8;/h2-4,7H,5-6,11H2,1H3,(H,12,13);1H
    • InChI Key: NZAKGMITRBAECM-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CCC1C=CC=C(C=1)N)NC

Computed Properties

  • Exact Mass: 214.0872908g/mol
  • Monoisotopic Mass: 214.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

3-(3-Aminophenyl)-N-methylpropanamide hydrochloride Pricemore >>

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